Cas no 13045-87-9 ()

• CAS No: 13045-87-9
• MF: C₁₁H₁₅N₅O
• MW: 233.269701242447
• CID: 6645686
• PubChem ID: 822238
• Update Time: 2024-03-01

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H15N5O/c1-5(2)17-10-8-9(15-11(12)16-10)14-7(4)6(3)13-8/h5H,1-4H3,(H2,12,14,15,16)
• InChI Key： BZCRKMQTHLHKRU-UHFFFAOYSA-N
• SMILES： O(C1C2C(N=C(N)N=1)=NC(C)=C(C)N=2)C(C)C

Computed Properties

• Exact Mass: 233.128
• Monoisotopic Mass: 233.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives